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Compound of Interest

Compound Name: Carbacyclin

Cat. No.: B161070

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbacyclin sodium salt is a chemically stable and potent synthetic analog of prostacyclin
(PGI2).[1] As a powerful vasodilator and a strong inhibitor of platelet aggregation, it is a
valuable tool for in vitro and in vivo research in areas such as cardiovascular disease,
thrombosis, and inflammation.[1][2] Unlike the endogenous PGI2, which is highly unstable,
carbacyclin offers enhanced stability, making it ideal for experimental settings.[3][4] Its
biological effects are primarily mediated through the activation of the prostacyclin | receptor (IP
receptor), a Gs protein-coupled receptor, which leads to an increase in intracellular cyclic
adenosine monophosphate (cCAMP). Additionally, carbacyclin can activate the peroxisome
proliferator-activated receptor delta (PPARJ), a nuclear receptor that regulates gene

expression.

This document provides detailed protocols for the preparation, storage, and application of
carbacyclin sodium salt solutions in cell culture experiments, along with an overview of its
signaling pathways.

Data Presentation
Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b161070?utm_src=pdf-interest
https://www.benchchem.com/product/b161070?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Carbacyclin_Sodium_Salt_Stock_Solution.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Carbacyclin_Sodium_Salt_Stock_Solution.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Biological_Activity_of_Carbacyclin_Sodium_Salt.pdf
https://www.benchchem.com/product/b161070?utm_src=pdf-body
https://www.benchchem.com/pdf/Carbacyclin_Sodium_Salt_A_Technical_Guide_to_Stability_and_Storage.pdf
https://www.benchchem.com/pdf/Carbacyclin_sodium_salt_stability_issues_in_solution.pdf
https://www.benchchem.com/product/b161070?utm_src=pdf-body
https://www.benchchem.com/product/b161070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Source

(52)-5-[(3aS,4R,5R,6aS)-5-
hydroxy-4-[(E,3S)-3-
hydroxyoct-1-

IUPAC Name
enyl]-3,3a,4,5,6,6a-
hexahydro-1H-pentalen-2-
ylidene]pentanoic acid
Molecular Formula C21H3404
Molecular Weight 350.5 g/mol
Molecular Weight (Sodium
~372.48 g/mol
Salt)
CAS Number 69552-46-1
Appearance White to off-white solid

led < | Stabili

Condition Recommendation Source

) Store at -20°C, protected from
Solid Form ] ]
light and moisture.

Aliguot and store at -20°C for

short-term (up to 3 months) or
Stock Solution (in DMSO) -80°C for long-term (up to 12

months). Avoid repeated

freeze-thaw cycles.

Prepare fresh before use.
Prone to hydrolysis, especially

Aqueous Solutions at acidic pH. More stable at a
neutral to slightly alkaline pH
(7.4-8.5).

Recommended Concentrations for Cell Culture
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Parameter Value Source

General In Vitro Concentration
0.02 uM - 80 uM
Range

Stock Solution Concentration 1-10 mM in anhydrous DMSO

Final DMSO Concentration in ] o
< 0.5% to avoid cytotoxicity

Culture

Signaling Pathways

Carbacyclin primarily acts through the IP receptor to increase intracellular cAMP levels. It can

also independently activate the PPARS pathway.

Cytosol
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Click to download full resolution via product page
Carbacyclin Signaling Pathways

Experimental Protocols
Protocol 1: Preparation of Carbacyclin Sodium Salt
Stock Solution (10 mM)
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This protocol describes the preparation of a 10 mM stock solution of Carbacyclin sodium salt
in anhydrous Dimethyl Sulfoxide (DMSO).

Materials:

e Carbacyclin sodium salt powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, amber, polypropylene or glass vials

o Calibrated micropipettes and sterile, filtered pipette tips

» Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

» Pre-weighing and Calculation:

o Allow the vial of Carbacyclin sodium salt powder to equilibrate to room temperature for at
least 30 minutes before opening to prevent moisture condensation.

o Accurately weigh the desired amount of Carbacyclin sodium salt powder in a sterile
microcentrifuge tube.

o Calculate the required volume of DMSO to achieve a 10 mM stock solution using the
following formula:

= Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))
= Note: The molecular weight of Carbacyclin sodium salt is approximately 372.48 g/mol .
 Dissolution:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
Carbacyclin sodium salt powder.
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o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.
o Visually inspect the solution to ensure there are no visible particles.
» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile, amber vials to
minimize freeze-thaw cycles and light exposure.

o Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-
term storage (up to 12 months).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b161070#carbacyclin-sodium-salt-solution-
preparation-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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